Cas no 1019020-57-5 (2-Chloro-8-methylimidazo[1,2-A]pyridine)

2-Chloro-8-methylimidazo[1,2-A]pyridine is a heterocyclic compound featuring a chloro-substituted imidazopyridine core with a methyl group at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system and halogenated moiety enable selective functionalization, facilitating the development of bioactive molecules. The compound’s stability under standard conditions ensures consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined crystalline form allows for precise handling and characterization. Researchers favor this building block for its versatility in constructing complex scaffolds, particularly in the synthesis of potential therapeutic agents targeting CNS disorders or antimicrobial applications.
2-Chloro-8-methylimidazo[1,2-A]pyridine structure
1019020-57-5 structure
Product Name:2-Chloro-8-methylimidazo[1,2-A]pyridine
CAS No:1019020-57-5
MF:C8H7ClN2
MW:166.607580423355
CID:4815823
Update Time:2025-10-29

2-Chloro-8-methylimidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-8-METHYLIMIDAZO[1,2-A]PYRIDINE
    • 2-Chloro-8-methylimidazo[1,2-A]pyridine
    • Inchi: 1S/C8H7ClN2/c1-6-3-2-4-11-5-7(9)10-8(6)11/h2-5H,1H3
    • InChI Key: IDDJXPDVLAPJPM-UHFFFAOYSA-N
    • SMILES: ClC1=CN2C=CC=C(C)C2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.3

2-Chloro-8-methylimidazo[1,2-A]pyridine Pricemore >>

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